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Abstract
Nitromethane (CH₃NO₂), the simplest organic nitro compound, is a versatile polar aprotic

solvent with a unique combination of physical and chemical properties. Its high polarity,

moderate dielectric constant, and ability to dissolve a wide range of compounds make it a

valuable tool in organic synthesis, reaction chemistry, and various industrial applications. This

technical guide provides a comprehensive overview of the polarity and solvent characteristics

of nitromethane, including its key physicochemical properties, and details the experimental

protocols for their determination. This document is intended to serve as a valuable resource for

researchers, scientists, and drug development professionals who utilize or are considering

nitromethane in their work.

Physicochemical Properties of Nitromethane
Nitromethane is a colorless, oily liquid with a distinct, fruity odor. Its utility as a solvent is

largely dictated by its molecular structure, which features a highly polarized nitro group. This

inherent polarity governs its interactions with other molecules and is quantified by several key

physicochemical parameters. A summary of these properties is presented in Table 1.

Table 1: Physicochemical Properties of Nitromethane
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Property Value Temperature (°C) Reference(s)

Molecular Formula CH₃NO₂ [1][2]

Molar Mass 61.04 g/mol [1][2][3]

Appearance Colorless, oily liquid [1][3]

Density 1.1371 g/cm³ 20

1.127 g/mL 25 [2][3][4][5]

Melting Point -28.7 °C to -29 °C [2][3][4][5][6][7]

Boiling Point 101.2 °C [2][3][4][5][7][8]

Dielectric Constant (ε) 36 - 39.4 20 [9][10][11]

Dipole Moment (μ) 3.46 - 3.5 D [5]

Refractive Index (n_D) 1.3817 - 1.382 20 [2][4][5][6]

Viscosity (η) 0.63 cP 25 [12]

0.614 cP 25 [13]

Surface Tension 36.53 dyn/cm 25 [12]

Solubility in Water ~10 g/100 mL

5.5 g/100 mL 20

Vapor Pressure 27.3 - 28 mmHg 20 [4]

Polarity and Solvent Classification
The high dipole moment and dielectric constant of nitromethane classify it as a polar solvent.

[5] Specifically, it is categorized as a polar aprotic solvent. This means that while the molecule

possesses a significant dipole moment, it does not have an acidic proton that can be donated

for hydrogen bonding.[5][13] The absence of hydrogen bond donating ability is a crucial

characteristic, as it influences the solvation of anionic species and the kinetics of many

reactions.
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The polarity of nitromethane makes it an excellent solvent for a variety of substances,

including many organic compounds and some inorganic salts. It is miscible with common

organic solvents like diethyl ether, acetone, ethanol, and methanol. Its ability to dissolve

positively charged, strongly electrophilic species is a notable feature.
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Solvent Classification of Nitromethane
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Workflow for Dielectric Constant Measurement

Start

Calibrate Capacitance Meter

Measure Capacitance of
Empty Cell (C_air)

Measure Capacitance with
Reference Solvent (C_ref)

Measure Capacitance with
Nitromethane (C_nitro)

Calculate Dielectric
Constant (ε_nitro)

End
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Guggenheim Method Workflow

Start

Prepare Dilute Solutions of
Nitromethane in Non-Polar Solvent

Measure Dielectric Constant (ε₁₂),
Refractive Index (n₁₂), and Density (ρ₁₂)

Plot Δε₁₂ and Δn₁₂² vs. w₂

Determine Slopes at
Infinite Dilution

Calculate Dipole
Moment (μ)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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